Cas no 119832-70-1 (methyl 3-amino-4-cyclohexyl-2-hydroxybutanoate)

• Product Name: methyl 3-amino-4-cyclohexyl-2-hydroxybutanoate
• CAS No: 119832-70-1
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6418428
• PubChem ID: 14696257
• Update Time: 2025-06-30

methyl 3-amino-4-cyclohexyl-2-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4-cyclohexyl-2-hydroxybutanoate
• EN300-1070161
• 119832-70-1
• SCHEMBL7328407

• Inchi： 1S/C11H21NO3/c1-15-11(14)10(13)9(12)7-8-5-3-2-4-6-8/h8-10,13H,2-7,12H2,1H3
• InChI Key： GZFOVXVUPOFQGM-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(CC1CCCCC1)N

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-4-cyclohexyl-2-hydroxybutanoate

Methyl 3-amino-4-cyclohexyl-2-hydroxybutanoate (CAS No. 119832-70-1): A Comprehensive Overview

Methyl 3-amino-4-cyclohexyl-2-hydroxybutanoate, with the chemical formula C₁₁H₂₁O₃N and the CAS number 119832-70-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, often referred to by its systematic name, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways. The presence of both amino and hydroxyl functional groups makes it a versatile building block for more complex molecules, particularly in the synthesis of peptidomimetics and other bioactive agents.

The structure of Methyl 3-amino-4-cyclohexyl-2-hydroxybutanoate features a cyclohexyl ring attached to a butanoic acid backbone, which is modified by the presence of an amino group at the third carbon and a hydroxyl group at the second carbon. This unique arrangement imparts specific chemical properties that make it valuable in various synthetic applications. The cyclohexyl ring provides steric hindrance, which can be crucial in designing molecules with improved pharmacokinetic profiles, while the amino and hydroxyl groups offer opportunities for further functionalization through various chemical reactions such as amidation, esterification, and oxidation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The Methyl 3-amino-4-cyclohexyl-2-hydroxybutanoate has been explored as a potential scaffold for molecules that interact with neurotransmitter systems. Preliminary studies suggest that derivatives of this compound may have neuroprotective properties, making them candidates for further investigation in the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The cyclohexyl moiety, in particular, has been shown to enhance binding affinity to certain receptors, which could be leveraged to develop more effective therapeutic agents.

The synthesis of Methyl 3-amino-4-cyclohexyl-2-hydroxybutanoate typically involves multi-step organic reactions starting from commercially available precursors. One common approach involves the reduction of a nitrile group followed by functional group interconversion to introduce the hydroxyl and amino groups at the appropriate positions. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, reducing the cost and environmental impact of producing this compound on an industrial scale. These improvements are crucial for facilitating further research and development efforts.

Another area where Methyl 3-amino-4-cyclohexyl-2-hydroxybutanoate has shown promise is in the field of materials science. The compound's ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. These metal complexes have potential applications in catalysis, sensing devices, and even as components in advanced materials such as metal-organic frameworks (MOFs). The versatility of this compound underscores its importance not only as a pharmaceutical intermediate but also as a material science building block.

Recent research has also highlighted the role of Methyl 3-amino-4-cyclohexyl-2-hydroxybutanoate in modulating inflammatory responses. Studies indicate that certain derivatives of this compound can inhibit key enzymes involved in inflammation pathways, such as COX-2 and LOX. This has opened up new avenues for developing anti-inflammatory agents that may offer alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The ability to fine-tune the structure of these derivatives allows for the development of compounds with improved selectivity and reduced side effects.

The pharmacokinetic properties of Methyl 3-amino-4-cyclohexyl-2-hydroxybutanoate are another critical aspect that has been extensively studied. The cyclohexyl ring contributes to metabolic stability, while the polar functional groups enhance solubility in aqueous environments. These properties are essential for ensuring that the compound reaches its target site of action effectively after administration. Additionally, studies on animal models have provided insights into how modifications to the structure can influence absorption, distribution, metabolism, excretion (ADME), and overall bioavailability.

In conclusion, Methyl 3-amino-4-cyclohexyl-2-hydroxybutanoate (CAS No. 119832-70-1) is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, while its biological activity suggests promising uses in therapeutic development. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial settings.